N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide

• IUPAC Name: N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide
• InChI: InChI=1S/C21H23N3O2/c25-19(14-5-6-14)22-15-9-21(10-15)11-16(12-21)23-20(26)18-8-7-13-3-1-2-4-17(13)24-18/h1-4,7-8,14-16H,5-6,9-12H2,(H,22,25)(H,23,26)
• InChI Key: DGFOGGUPITXSLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2CC3(C2)CC(C3)NC(=O)C4=NC5=CC=CC=C5C=C4
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical research. This compound is known for its ability to modulate the activity of certain enzymes and receptors in the body, making it a valuable tool for studying various biochemical pathways.

Mechanism of Action

The exact mechanism of action of N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide is not fully understood, but it is known to interact with certain enzymes and receptors in the body. Specifically, this compound has been shown to modulate the activity of GPCRs and certain protein kinases, which play important roles in signal transduction pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide are complex and varied, depending on the specific pathways and enzymes being studied. Some of the observed effects of this compound include changes in intracellular signaling, alterations in gene expression, and modulation of cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide in lab experiments is its ability to selectively target specific enzymes and receptors. This makes it a valuable tool for studying specific pathways and mechanisms in a controlled environment. However, there are also limitations to using this compound, including its cost and the complexity of the synthesis method.

Future Directions

There are many potential future directions for research involving N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide. Some of the most promising areas of study include the development of new therapeutic agents targeting GPCRs and other signaling pathways, as well as the investigation of new biochemical pathways and mechanisms. Additionally, there is potential for the development of new synthetic methods for producing this compound, which could make it more accessible and cost-effective for researchers.

Synthesis Methods

The synthesis of N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide involves several steps, including the formation of a spirocyclic intermediate and subsequent coupling with a quinoline derivative. The exact details of the synthesis method are beyond the scope of this paper, but it should be noted that the process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

N-[6-(cyclopropanecarbonylamino)spiro[3.3]heptan-2-yl]quinoline-2-carboxamide has been used extensively in scientific research as a tool for investigating various biochemical pathways. One of the most significant applications of this compound is in the study of signal transduction pathways, particularly those involving G protein-coupled receptors (GPCRs).